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Compound of Interest

Compound Name: Enalapril Maleate

Cat. No.: B1663524 Get Quote

Welcome to the technical support center for enalapril maleate. This resource is designed to

assist researchers, scientists, and drug development professionals in overcoming common

challenges related to the solubility of enalapril maleate in in-vitro experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the general solubility properties of enalapril maleate?

A1: Enalapril maleate is a white to off-white crystalline powder. It is sparingly soluble in water,

soluble in ethanol, and freely soluble in methanol.[1] For in-vitro experiments, it is commonly

dissolved in organic solvents like DMSO to create a stock solution before being diluted into

aqueous buffers or cell culture media.[2]

Q2: I am having trouble dissolving enalapril maleate directly in my aqueous buffer (e.g., PBS

or cell culture medium). Why is this happening?

A2: Direct dissolution in aqueous solutions is often challenging because enalapril maleate is

sparingly soluble in water.[1] Several sources report it as insoluble or having very low solubility

in water at room temperature.[3] For instance, the solubility in PBS (pH 7.2) is approximately 1

mg/mL, and aqueous solutions are not recommended for storage for more than one day.[2]

Preparing a high-concentration stock solution in an organic solvent first is the standard and

recommended procedure.
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Q3: What is the recommended solvent for preparing a concentrated stock solution of enalapril
maleate?

A3: Dimethyl sulfoxide (DMSO) is the most highly recommended solvent for preparing

concentrated stock solutions of enalapril maleate.[2][4] It can achieve concentrations as high

as 99 mg/mL (201.0 mM).[3][5] It is crucial to use fresh, anhydrous DMSO, as moisture-

absorbing DMSO can significantly reduce the solubility of the compound.[4][5]

Q4: My enalapril maleate solution appears cloudy or shows precipitation after dilution into my

aqueous experimental medium. What should I do?

A4: Precipitation upon dilution into an aqueous medium is a common issue when the final

concentration of the drug exceeds its solubility limit in that medium. Here are some

troubleshooting steps:

Reduce Final Concentration: The most straightforward solution is to lower the final working

concentration of enalapril maleate.

Check Organic Solvent Percentage: Ensure the final concentration of the organic solvent

(e.g., DMSO) in your aqueous medium is minimal (typically <0.5% or <0.1%), as high

concentrations can be toxic to cells and may also affect the solubility of other components.[2]

Gentle Warming and Sonication: For some aqueous solutions, gentle warming and

ultrasonication can help improve solubility.[4][6] However, be cautious about the temperature

sensitivity and stability of enalapril maleate.

pH Adjustment: The degradation pathway of enalapril maleate is pH-dependent. It shows

better stability in the pH range of 2.00 – 7.00.[7] Adjusting the pH of your final solution might

improve stability, but this must be compatible with your experimental system (e.g., cell

culture).

Q5: Are there alternative methods to enhance the aqueous solubility of enalapril maleate?

A5: Yes, researchers have explored several methods. For experimental purposes, co-solvents

can be effective. One formulation for in-vivo use involves a mixture of DMSO, PEG300,

Tween80, and water, which could be adapted for specific in-vitro needs if the components are

compatible with the assay.[5] Other advanced methods reported in formulation science include
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creating solid dispersions with excipients like mannitol or using hydrotropic solubilization with

agents like urea, though these are less common for direct application in typical in-vitro assays.

[8][9]

Data Summary: Solubility of Enalapril Maleate
The following table summarizes the solubility of enalapril maleate in various solvents as

reported by different suppliers and databases.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/328857168_Experiment_and_Computation_of_Solubility_and_Dissolution_Properties_for_Enalapril_Maleate_and_Its_Intermediate_in_Pure_Solvents
https://www.researchgate.net/publication/287092408_A_comparative_study_of_solubility_enhancement_of_enalapril_using_formulation_of_solid_dispersion_and_using_hydrotropic_solubilization_technique
https://www.benchchem.com/product/b1663524?utm_src=pdf-body
https://www.benchchem.com/product/b1663524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes Source(s)

DMSO ≥ 99 ≥ 201.0

Use fresh,

anhydrous

DMSO.

[3][5]

≥ 50 ≥ 101.52

Hygroscopic

DMSO impacts

solubility.

[4]

≥ 25 ~50.76 [2]

≥ 23.15 ~47.00 [6]

Ethanol 4 8.12 [3]

≥ 2.12 ~4.30
Requires

ultrasonication.
[6]

~0.25 ~0.51 [2]

Water Insoluble - [3]

33.33 67.67

Requires

ultrasonic and

warming.

[4]

Sparingly

Soluble
- [1]

0.213 ~0.43 [10]

PBS (pH 7.2) ~1 ~2.03

Do not store

aqueous solution

> 1 day.

[2]

Methanol Freely Soluble - [1]

Dimethyl

Formamide
~15 ~30.45 [2]
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Note: Solubility can vary slightly between batches.[3]

Experimental Protocols & Methodologies
Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol describes the standard method for preparing a 100 mM stock solution of

enalapril maleate.

Materials:

Enalapril Maleate (MW: 492.52 g/mol )[3]

Anhydrous (newly opened) Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:

Weighing: Accurately weigh out 49.25 mg of enalapril maleate powder and place it into a

sterile vial.

Solvent Addition: Add 1.0 mL of anhydrous DMSO to the vial.

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Gentle warming or brief sonication can be applied if necessary, but avoid excessive heat.

Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store at -20°C for short-term (months) or -80°C for long-term (years) storage.[2][4]

Protocol 2: Preparation of a Working Solution for Cell
Culture
This protocol details the serial dilution of the DMSO stock solution into a cell culture medium.
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Materials:

100 mM Enalapril Maleate stock solution in DMSO (from Protocol 1)

Pre-warmed sterile cell culture medium (e.g., DMEM, RPMI-1640)

Sterile polypropylene tubes

Procedure:

Intermediate Dilution (Optional but Recommended): To avoid issues with localized high

concentrations of DMSO, first prepare an intermediate dilution. For example, dilute the 100

mM stock 1:100 in sterile culture medium to create a 1 mM solution.

Final Dilution: Add the required volume of the intermediate solution (or the stock solution for

higher concentrations) to the final volume of the cell culture medium to achieve the desired

working concentration (e.g., 1 µM, 10 µM, 100 µM).

Mixing: Mix immediately and thoroughly by gentle inversion or pipetting to ensure

homogeneity and prevent precipitation.

Final DMSO Check: Calculate the final percentage of DMSO in the working solution. It

should ideally be below 0.1% to avoid solvent-induced cellular effects.[2] For example, a

1:1000 dilution of the stock solution results in a 0.1% DMSO concentration.

Diagrams and Workflows
Mechanism of Action: RAAS Inhibition
Enalapril is a prodrug that is hydrolyzed in the body to its active form, enalaprilat.[11]

Enalaprilat is a potent inhibitor of the Angiotensin-Converting Enzyme (ACE), which plays a key

role in the Renin-Angiotensin-Aldosterone System (RAAS) that regulates blood pressure.

Angiotensinogen

Angiotensin I
 converts to

Angiotensin II converts to Vasoconstriction &
Aldosterone Secretion

 leads to

Renin  acts on

ACE  acts on
Enalaprilat

(Active Form)
 INHIBITS
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Click to download full resolution via product page

Caption: Simplified Renin-Angiotensin-Aldosterone System (RAAS) pathway showing inhibition

by enalaprilat.

Experimental Workflow: Solution Preparation
This workflow outlines the decision-making process for preparing enalapril maleate solutions

for in-vitro experiments.

Start: Need Enalapril
Maleate Solution

Prepare concentrated stock
in anhydrous DMSO

(e.g., 100 mM)

Is it fully dissolved?

Apply gentle warming
or sonication

 No

Dilute stock into
aqueous medium

(e.g., cell culture media)

 Yes

Does it precipitate?

Solution Ready for Experiment
(Final DMSO < 0.1%)

 No

Troubleshoot:
1. Lower final concentration

2. Prepare fresh stock
3. Check medium pH

 Yes

Click to download full resolution via product page

Caption: Decision workflow for preparing enalapril maleate experimental solutions.
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Logical Relationship: Stability & Degradation
This diagram illustrates the key factors influencing the stability of enalapril maleate and its

primary degradation products. Enalapril maleate is susceptible to hydrolysis and

intramolecular cyclization.[7][12]

Enalapril Maleate

Enalaprilat

• Active Metabolite
• Formed by Ester Hydrolysis

 Hydrolysis
(e.g., low pH, esterases)

Diketopiperazine (DKP)

• Inactive Product
• Formed by Cyclization

 Intramolecular Cyclization
(e.g., neutral/alkaline pH, heat)

{Influencing Factors|• pH
• Moisture (Hydrolysis)

• Temperature
• Excipients}

 affect stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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